1-(2,4-Dihydroxyphenyl)-2-p-tolylethanone

• IUPAC Name: 1-(2,4-dihydroxyphenyl)-2-(4-methylphenyl)ethanone
• InChI: InChI=1S/C15H14O3/c1-10-2-4-11(5-3-10)8-14(17)13-7-6-12(16)9-15(13)18/h2-7,9,16,18H,8H2,1H3
• InChI Key: QWJBLSOLPSJDRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)C2=C(C=C(C=C2)O)O
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol

Description

1-(2,4-Dihydroxyphenyl)-2-p-tolylethanone, also known as 2,4-dihydroxyacetophenone (DHAP) is an organic compound used in various scientific research applications. It is a colorless, crystalline solid with a melting point of 132°C and a molecular weight of 188.21 g/mol. DHAP is an important intermediate in the synthesis of various compounds and has been used in a variety of biochemical and physiological research studies.

Scientific Research Applications

DHAP is used in a variety of scientific research applications, including organic synthesis, biochemistry and physiology. It has been used to synthesize a number of compounds, such as 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzaldehyde, 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzyl alcohol, and 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzoyl chloride. It has also been used in the synthesis of a number of pharmaceuticals, such as the anti-inflammatory drug naproxen.

Mechanism of Action

DHAP is an important intermediate in the synthesis of various compounds. It acts as a catalyst in the reaction between p-toluenesulfonic acid and 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzaldehyde, producing 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzyl alcohol and sodium sulfate as byproducts.
Biochemical and Physiological Effects
DHAP has been used in a variety of biochemical and physiological research studies. It has been used to study the effect of 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzaldehyde on the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been used to study the effect of 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzaldehyde on the activity of enzymes involved in the metabolism of drugs and toxins.

Advantages and Limitations for Lab Experiments

The main advantage of using DHAP in laboratory experiments is that it is relatively inexpensive and easy to obtain. Additionally, it is a stable compound and can be stored for long periods of time without degradation. The main limitation of using DHAP in laboratory experiments is that it is not soluble in water and therefore must be dissolved in an organic solvent before use.

Future Directions

In the future, DHAP could be used to synthesize a variety of compounds, including pharmaceuticals, cosmetics, and food additives. Additionally, DHAP could be used to study the effect of 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzaldehyde on the activity of enzymes involved in the metabolism of drugs and toxins. Finally, DHAP could be used to study the biochemical and physiological effects of 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzaldehyde on the human body.

Synthesis Methods

DHAP is synthesized from the reaction of p-toluenesulfonic acid with 1-(2,4-Dihydroxyphenyl)-2-p-tolylethanoneybenzaldehyde in the presence of sodium hydroxide. The reaction is carried out at a temperature of 80°C for two hours. The product is then purified by recrystallization from ethanol.